Cas no 1805056-86-3 (Methyl 4-(difluoromethyl)-2-fluoro-3-nitropyridine-6-acetate)

• Product Name: Methyl 4-(difluoromethyl)-2-fluoro-3-nitropyridine-6-acetate
• CAS No: 1805056-86-3
• MF: C₉H₇F₃N₂O₄
• MW: 264.158092737198
• CID: 4883804
• Update Time: 2025-05-24

Methyl 4-(difluoromethyl)-2-fluoro-3-nitropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-2-fluoro-3-nitropyridine-6-acetate

• Inchi： 1S/C9H7F3N2O4/c1-18-6(15)3-4-2-5(8(10)11)7(14(16)17)9(12)13-4/h2,8H,3H2,1H3
• InChI Key： XANSFVGIRYMREQ-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(N=C(CC(=O)OC)C=1)F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.6
• Topological Polar Surface Area: 85

Additional information on Methyl 4-(difluoromethyl)-2-fluoro-3-nitropyridine-6-acetate

Comprehensive Analysis of Methyl 4-(difluoromethyl)-2-fluoro-3-nitropyridine-6-acetate (CAS No. 1805056-86-3)

In the realm of pharmaceutical intermediates and specialty chemicals, Methyl 4-(difluoromethyl)-2-fluoro-3-nitropyridine-6-acetate (CAS No. 1805056-86-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its difluoromethyl and fluoro substituents, is a key building block in the synthesis of advanced agrochemicals and bioactive molecules. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The molecular structure of Methyl 4-(difluoromethyl)-2-fluoro-3-nitropyridine-6-acetate features a nitropyridine core, which is known for its electron-withdrawing properties. This makes the compound highly reactive in nucleophilic substitution reactions, a trait leveraged in modern synthetic chemistry. Recent studies highlight its role in the preparation of fluoro-containing heterocycles, a class of compounds with growing importance in medicinal chemistry due to their enhanced metabolic stability and bioavailability.

One of the most searched topics related to this compound is its synthetic route optimization. Researchers are actively investigating greener and more efficient methods to produce Methyl 4-(difluoromethyl)-2-fluoro-3-nitropyridine-6-acetate, with a focus on reducing hazardous byproducts and improving yield. Catalytic fluorination techniques, such as transition metal-catalyzed C-F bond formation, are emerging as sustainable alternatives to traditional fluorination methods.

Another area of interest is the compound's potential in crop protection. The difluoromethyl group is a common motif in agrochemicals, as it often enhances the biological activity of pesticides and herbicides. With the global push for sustainable agriculture, Methyl 4-(difluoromethyl)-2-fluoro-3-nitropyridine-6-acetate is being evaluated as a precursor for next-generation crop protection agents that are both effective and environmentally friendly.

From a regulatory perspective, the compound's safety profile is a critical consideration. While it is not classified as a hazardous material, thorough toxicological studies are essential to ensure its safe handling in industrial settings. This aligns with the broader trend of chemical safety and risk assessment, which are top priorities for regulatory bodies worldwide.

In conclusion, Methyl 4-(difluoromethyl)-2-fluoro-3-nitropyridine-6-acetate (CAS No. 1805056-86-3) represents a versatile and valuable intermediate in both pharmaceutical and agrochemical research. Its unique structural features and reactivity make it a focal point for innovation, particularly in the context of sustainable chemistry and drug development. As research progresses, this compound is likely to play an even more prominent role in addressing global challenges in health and agriculture.